(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate

• IUPAC Name: [5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C23H18N2O5/c26-22-11-16(13-25(22)18-7-2-1-3-8-18)23(27)28-14-17-12-21(30-24-17)20-10-15-6-4-5-9-19(15)29-20/h1-10,12,16H,11,13-14H2
• InChI Key: ZNCJQWOERAEDAK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)OCC3=NOC(=C3)C4=CC5=CC=CC=C5O4
• Molecular Formula: C23H18N2O5
• Molecular Weight: 402.4 g/mol

Description

(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate is a complex organic compound that has gained a significant amount of attention in recent years due to its potential applications in scientific research. Additionally, future directions for research will be discussed.

Mechanism of Action

Target of Action

They are often studied for their potential anticancer activities .

Mode of Action

Similar compounds often work by interacting with cellular targets and inhibiting their function, leading to cell growth inhibition .

Biochemical Pathways

Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it affects. Similar compounds often affect pathways related to cell growth and proliferation .

Result of Action

Similar compounds have been shown to inhibit cell growth, suggesting potential anticancer activity .

Advantages and Limitations for Lab Experiments

The use of (5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate in lab experiments has several advantages and limitations. One advantage is its potential as a tool for investigating the mechanisms of various neurological disorders. Additionally, it has been shown to have a relatively low toxicity profile, making it a potentially safe compound for use in lab experiments. However, its complex synthesis method and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for research on (5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate. One direction is to further investigate its potential as a treatment for various neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, its potential as a tool for investigating the mechanisms of pain and inflammation could be further explored. Finally, research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

The synthesis of (5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate is a complex process that involves multiple steps. The starting materials for the synthesis are benzofuran, isoxazole, methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate, and a suitable reagent. The reaction is typically carried out under carefully controlled conditions, including temperature, pressure, and pH. The final product is obtained through a purification process that may involve recrystallization or chromatography.

Scientific Research Applications

(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl 5-oxo-1-phenylpyrrolidine-3-carboxylate has potential applications in a wide range of scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. The compound has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been investigated for its potential as a treatment for various neurological disorders, such as Alzheimer's disease and Parkinson's disease.